Cas no 916423-53-5 (Benzyl 3-cyano-4-oxopiperidine-1-carboxylate)

• Product Name: Benzyl 3-cyano-4-oxopiperidine-1-carboxylate
• CAS No: 916423-53-5
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• MDL: MFCD09258795
• CID: 1071042
• PubChem ID: 45026864
• Update Time: 2025-06-11

Benzyl 3-cyano-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-cyano-4-oxopiperidine-1-carboxylate
• Benzyl 3-cyano-4-oxo-piperidine-1-carboxylate
• EN300-7417905
• AS-46512
• SCHEMBL13192599
• DTXSID20661571
• MFCD09258795
• AKOS015907885
• 916423-53-5
• PB29601
• FT-0684477
• CS-0049843
• A860283
• CS1341
• BENZYL3-CYANO-4-OXOPIPERIDINE-1-CARBOXYLATE
• DA-35095

• MDL： MFCD09258795
• Inchi： 1S/C14H14N2O3/c15-8-12-9-16(7-6-13(12)17)14(18)19-10-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2
• InChI Key： DRZBPQWPPJBSBG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C(C#N)C1)=O)=O

Computed Properties

• Exact Mass: 258.1
• Monoisotopic Mass: 258.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4A^2
• XLogP3: 1.1

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 468.7±45.0 °C at 760 mmHg
• Flash Point: 237.3±28.7 °C
• PSA: 70.40000
• LogP: 1.67568
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Benzyl 3-cyano-4-oxopiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3-cyano-4-oxopiperidine-1-carboxylate

Comprehensive Overview of Benzyl 3-cyano-4-oxopiperidine-1-carboxylate (CAS No. 916423-53-5)

Benzyl 3-cyano-4-oxopiperidine-1-carboxylate (CAS No. 916423-53-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical research and fine chemical synthesis. This piperidine derivative features a cyano group and a carboxylate ester moiety, making it a valuable intermediate in drug discovery and development. Its molecular structure, C14H14N2O3, offers unique reactivity, enabling its use in the synthesis of complex heterocycles and bioactive molecules.

In recent years, the demand for Benzyl 3-cyano-4-oxopiperidine-1-carboxylate has surged due to its role in developing kinase inhibitors and CNS-targeting agents, aligning with the growing interest in precision medicine. Researchers frequently search for "piperidine derivatives in drug design" or "CAS 916423-53-5 applications," highlighting its relevance in modern medicinal chemistry. The compound’s high purity and structural stability further enhance its appeal for high-throughput screening and combinatorial chemistry.

The synthesis of Benzyl 3-cyano-4-oxopiperidine-1-carboxylate typically involves N-protection strategies and cyanation reactions, with optimized protocols ensuring minimal byproducts. Analytical techniques like HPLC and NMR are critical for quality control, addressing common queries such as "how to characterize CAS 916423-53-5." Its compatibility with green chemistry principles (e.g., solvent-free reactions) also resonates with the industry’s shift toward sustainable practices.

Beyond pharmaceuticals, this compound is explored in material science for designing functional polymers and ligand frameworks. Its electron-withdrawing cyano group facilitates applications in catalysis and photoresponsive materials, topics trending in academic forums. FAQs like "Benzyl 3-cyano-4-oxopiperidine-1-carboxylate solubility" or "stability under acidic conditions" reflect practical concerns addressed in technical datasheets.

Regulatory compliance and safe handling of Benzyl 3-cyano-4-oxopiperidine-1-carboxylate are paramount, though it is not classified as hazardous under standard guidelines. Storage recommendations (2-8°C, inert atmosphere) and compatibility with common lab reagents are frequently discussed, catering to queries like "CAS 916423-53-5 storage tips." Suppliers often provide custom synthesis services to meet diverse R&D needs, reinforcing its commercial viability.

In summary, Benzyl 3-cyano-4-oxopiperidine-1-carboxylate (CAS No. 916423-53-5) bridges innovation across disciplines, from drug development to advanced materials. Its multifaceted utility and alignment with cutting-edge research trends ensure sustained interest, while robust characterization methods and scalable synthesis protocols support its industrial adoption.